Cas no 2228820-95-7 (2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2228820-95-7
• MF: C₇H₈Cl₂O₂S₂
• MW: 259.173217773438
• CID: 5952915
• PubChem ID: 165869345
• Update Time: 2025-05-24

2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride
• 2228820-95-7
• EN300-2001886

• Inchi： 1S/C7H8Cl2O2S2/c1-5-4-12-6(7(5)8)2-3-13(9,10)11/h4H,2-3H2,1H3
• InChI Key： VOKDBMJWRBRHCA-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1CCS(=O)(=O)Cl

Computed Properties

• Exact Mass: 257.9342772g/mol
• Monoisotopic Mass: 257.9342772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride

Comprehensive Analysis of 2-(3-Chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228820-95-7)

In the realm of specialty chemicals, 2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228820-95-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to in abbreviated forms such as CMTES-Cl, is a sulfonyl chloride derivative with a thiophene backbone, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industry professionals frequently search for terms like "sulfonyl chloride applications", "thiophene derivatives in drug discovery", and "CAS 2228820-95-7 suppliers", reflecting its growing relevance in modern chemistry.

The molecular structure of 2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride features a chloro-methylthiophene moiety linked to an ethane sulfonyl chloride group. This combination imparts reactivity that is highly sought after in nucleophilic substitution reactions, particularly in the synthesis of sulfonamides. Recent trends in organic chemistry highlight the demand for high-purity sulfonyl chlorides, driven by advancements in bioconjugation techniques and peptide modification. These applications align with popular search queries such as "sulfonyl chloride in bioconjugation" and "thiophene-based building blocks", underscoring the compound's interdisciplinary utility.

From a synthetic perspective, CAS 2228820-95-7 is often utilized as a key precursor in the development of heterocyclic compounds. Its chlorosulfonyl group enables efficient derivatization, a feature frequently explored in patent literature for crop protection agents and small-molecule inhibitors. Notably, the compound's stability under controlled conditions makes it a preferred choice for high-throughput screening libraries. This aligns with industry searches for "stable sulfonyl chlorides" and "scalable thiophene synthesis", topics dominating forums on green chemistry and process optimization.

Analytical characterization of 2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry—techniques commonly referenced in searches like "sulfonyl chloride characterization methods". The compound's melting point and solubility profile in aprotic solvents are critical parameters for formulators, as evidenced by queries such as "sulfonyl chloride solubility in DMSO". Recent publications emphasize its role in click chemistry applications, further boosting its visibility in searches related to "modular synthesis strategies".

Environmental and handling considerations for CMTES-Cl follow standard protocols for reactive intermediates, with particular attention to moisture-sensitive storage—a topic frequently searched alongside "sulfonyl chloride stability". The compound's compatibility with automated synthesis platforms has also been documented, addressing the rising demand for "lab automation-compatible reagents" in pharmaceutical R&D. These attributes position CAS 2228820-95-7 as a future-forward chemical entity in the context of digital chemistry and AI-assisted molecular design trends.

Market intelligence reveals increasing procurement of 2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride by contract research organizations (CROs) and academic institutions, particularly for projects involving structure-activity relationship (SAR) studies. This correlates with search patterns for "SAR probe molecules" and "fragment-based drug discovery". The compound's regioselective reactivity further enhances its appeal for parallel synthesis applications, a technique gaining traction in combinatorial chemistry circles.

In conclusion, 2-(3-chloro-4-methylthiophen-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228820-95-7) represents a multifaceted tool for modern chemical research. Its alignment with cutting-edge search trends—from "sustainable heterocycle synthesis" to "high-value chemical intermediates"—demonstrates its enduring scientific value. As innovation continues in medicinal chemistry and materials science, this compound is poised to maintain its status as a strategically important building block in synthetic pipelines worldwide.